Cas no 1022081-08-8 (3-(4-bromo-3,5-dimethoxyphenyl)prop-2-enoic acid)

• Product Name: 3-(4-bromo-3,5-dimethoxyphenyl)prop-2-enoic acid
• CAS No: 1022081-08-8
• MF: C₁₁H₁₁BrO₄
• MW: 287.106642961502
• CID: 6159138
• PubChem ID: 165828849
• Update Time: 2025-06-14

3-(4-bromo-3,5-dimethoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3,5-dimethoxyphenyl)prop-2-enoic acid
• 1022081-08-8
• EN300-1897659

• Inchi： 1S/C11H11BrO4/c1-15-8-5-7(3-4-10(13)14)6-9(16-2)11(8)12/h3-6H,1-2H3,(H,13,14)/b4-3+
• InChI Key： UPQJDNLHKSRNAD-ONEGZZNKSA-N
• SMILES： BrC1=C(C=C(/C=C/C(=O)O)C=C1OC)OC

Computed Properties

• Exact Mass: 285.98407g/mol
• Monoisotopic Mass: 285.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.8Ų

Additional information on 3-(4-bromo-3,5-dimethoxyphenyl)prop-2-enoic acid

Recent Advances in the Study of 3-(4-bromo-3,5-dimethoxyphenyl)prop-2-enoic acid (CAS: 1022081-08-8)

3-(4-bromo-3,5-dimethoxyphenyl)prop-2-enoic acid (CAS: 1022081-08-8) is a synthetic compound that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its brominated dimethoxyphenyl and propenoic acid moieties, has been investigated for its biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. Recent studies have explored its mechanism of action, structure-activity relationships, and potential as a lead compound for drug development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the anticancer properties of 3-(4-bromo-3,5-dimethoxyphenyl)prop-2-enoic acid. The study demonstrated that the compound exhibited significant cytotoxicity against several cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells, with IC50 values in the low micromolar range. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway, involving caspase-3 activation and PARP cleavage. Additionally, the compound was found to inhibit the NF-κB signaling pathway, which plays a critical role in cancer cell survival and proliferation.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, focused on the anti-inflammatory effects of 3-(4-bromo-3,5-dimethoxyphenyl)prop-2-enoic acid. The researchers reported that the compound effectively suppressed the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. The study also highlighted the compound's ability to inhibit the activation of the NLRP3 inflammasome, a key player in inflammatory responses. These findings suggest that the compound could serve as a promising candidate for the development of novel anti-inflammatory agents.

Structural modifications of 3-(4-bromo-3,5-dimethoxyphenyl)prop-2-enoic acid have also been explored to enhance its pharmacological properties. A 2022 study in European Journal of Medicinal Chemistry synthesized a series of derivatives and evaluated their antimicrobial activity. Among these derivatives, several exhibited potent activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit biofilm formation.

Despite these promising findings, challenges remain in the development of 3-(4-bromo-3,5-dimethoxyphenyl)prop-2-enoic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Nevertheless, the compound's diverse biological activities and relatively simple chemical structure make it an attractive scaffold for future drug discovery efforts.

In conclusion, recent research on 3-(4-bromo-3,5-dimethoxyphenyl)prop-2-enoic acid (CAS: 1022081-08-8) has highlighted its potential as a multifunctional therapeutic agent. Its anticancer, anti-inflammatory, and antimicrobial properties, coupled with its modifiable structure, position it as a valuable candidate for further investigation. Future studies should focus on optimizing its pharmacokinetic properties and elucidating its precise molecular targets to facilitate its translation into clinical applications.